Cas no 5835-04-1 (Trans-13-Cinnamoyloxylupanine)

• Product Name: Trans-13-Cinnamoyloxylupanine
• CAS No: 5835-04-1
• MF: C₂₄H₃₀N₂O₃
• MW: 394.506606578827
• CID: 387041
• PubChem ID: 6437604
• Update Time: 2025-05-30

Trans-13-Cinnamoyloxylupanine Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid, 3-phenyl-,(2S,7S,7aR,14S,14aS)-dodecahydro-11-oxo-7,14-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-2-ylester, (2E)-
• (2S-(2alpha(E),7beta,7Abeta,14beta,14aalpha))-dodecahydro-11-oxo-7,14-methano-2H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-2-yl cinnamate; (13beta)-2-oxospartein-13-yl (2E)-3-phenylprop-2-enoate
• 5835-04-1
• (2S-(2alpha(E),7beta,7Abeta,14beta,14aalpha))-dodecahydro-11-oxo-7,14-methano-2H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-2-yl cinnamate
• [(1S,2S,4S,9S,10R)-14-Oxo-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecan-4-yl] (E)-3-phenylprop-2-enoate
• EINECS 227-420-9
• Trans-13-Cinnamoyloxylupanine; Hydroxylupanine Trans-cinnamate; 2-Propenoic acid, 3-phenyl-, (2S,7S,7aR,14S,14aS)-dodecahydro-11-oxo-7,14-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-2-yl ester, (2E)-; 2-Propenoic acid, 3-phenyl-, dodecahydro-11-oxo-7,14-methano-2H,6H-dipyrido[1,
• trans-13-Cinnamoyloxylupanine
• 13alpha-Cinnamoyloxylupanine
• Trans-13-Cinnamoyloxylupanine

• Inchi： 1S/C24H30N2O3/c27-23-8-4-7-21-18-13-19(16-26(21)23)22-14-20(11-12-25(22)15-18)29-24(28)10-9-17-5-2-1-3-6-17/h1-3,5-6,9-10,18-22H,4,7-8,11-16H2/b10-9+/t18-,19-,20-,21+,22-/m0/s1
• InChI Key： PUFYZCKVLOYPHL-MFYPYBFPSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1)=O)[C@H]1CCN2C[C@H]3[C@H]4CCCC(N4C[C@H](C3)[C@@H]2C1)=O

Computed Properties

• Exact Mass: 394.22564282g/mol
• Monoisotopic Mass: 394.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids

Additional information on Trans-13-Cinnamoyloxylupanine

Trans-13-Cinnamoyloxylupanine (CAS No. 5835-04-1): An Overview of Its Structure, Properties, and Applications in the Pharmaceutical Industry

Trans-13-Cinnamoyloxylupanine (CAS No. 5835-04-1) is a naturally occurring compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique structural features and potential therapeutic applications. This compound is a derivative of lupanine, a type of quinolizidine alkaloid, and is characterized by the presence of a cinnamoyl group attached to the lupanine backbone. The trans configuration of the cinnamoyl group is crucial for its biological activity and stability.

The chemical structure of Trans-13-Cinnamoyloxylupanine is complex and includes a tricyclic quinolizidine skeleton with a cinnamoyl moiety at the C-13 position. This structure confers several interesting properties, including antioxidant, anti-inflammatory, and cytotoxic activities. Recent studies have highlighted the potential of Trans-13-Cinnamoyloxylupanine in various therapeutic areas, making it a subject of ongoing research and development.

In terms of physical properties, Trans-13-Cinnamoyloxylupanine is a white crystalline solid with a melting point ranging from 200 to 205°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are advantageous for both analytical and pharmaceutical applications.

The biological activities of Trans-13-Cinnamoyloxylupanine have been extensively studied. One of the most notable properties is its antioxidant activity. Research has shown that Trans-13-Cinnamoyloxylupanine can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer.

Additionally, Trans-13-Cinnamoyloxylupanine has demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Trans-13-Cinnamoyloxylupanine could be useful in managing inflammatory conditions such as arthritis and inflammatory bowel disease (IBD).

Cytotoxicity is another important aspect of Trans-13-Cinnamoyloxylupanine's biological profile. Several studies have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying this cytotoxic effect is not yet fully understood but may involve the induction of apoptosis and cell cycle arrest. These findings have sparked interest in exploring Trans-13-Cinnamoyloxylupanine as a potential anticancer agent.

Beyond its direct biological activities, Trans-13-Cinnamoyloxylupanine has also been investigated for its potential use as a lead compound in drug discovery. Its unique chemical structure provides a valuable scaffold for the design and synthesis of novel derivatives with enhanced therapeutic properties. For example, researchers have synthesized analogs of Trans-13-Cinnamoyloxylupanine by modifying the cinnamoyl group or introducing additional functional groups to improve potency, selectivity, and pharmacokinetic profiles.

In the context of drug development, Trans-13-Cinnamoyloxylupanine has shown promise in preclinical studies. Animal models have demonstrated that this compound can effectively reduce inflammation and oxidative stress without significant toxicity. These results support further investigation into its safety and efficacy in human clinical trials.

Despite its potential benefits, it is important to note that Trans-13-Cinnamoyloxylupanine is still in the early stages of research and development. More comprehensive studies are needed to fully understand its mechanisms of action, pharmacokinetics, and long-term safety profile. Ongoing research aims to address these gaps and pave the way for its potential use in clinical settings.

In conclusion, Trans-13-Cinnamoyloxylupanine (CAS No. 5835-04-1) is a multifaceted compound with a range of biological activities that make it an attractive target for pharmaceutical research. Its antioxidant, anti-inflammatory, and cytotoxic properties position it as a promising candidate for the development of new therapeutic agents. As research continues to advance, it is likely that we will see more applications of this compound in both preventive and therapeutic contexts.